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Compound of Interest

Compound Name: 2,4-Dibromothiazole-5-methanol

Cat. No.: B071169

The safety profile of 2,4-Dibromothiazole-5-methanol is best understood by considering the
contributions of its two primary structural components: the brominated thiazole core and the
methanol group. The thiazole ring, substituted with two bromine atoms, presents hazards
common to halogenated aromatic compounds, while the methanol group introduces risks
associated with toxic and flammable alcohols.

The Brominated Thiazole Core: Irritation and
Sensitization Potential

Brominated thiazoles are known to be skin and eye irritants.[1][2][3] The electron-withdrawing
nature of the bromine atoms can enhance the reactivity of the thiazole ring, leading to potential
interactions with biological macromolecules. This reactivity is the basis for its utility in synthesis
but also underlies its irritant properties. Prolonged or repeated exposure may lead to skin
sensitization in susceptible individuals.

The Methanol Group: Systemic Toxicity

The presence of the 5-methanol group introduces the well-documented hazards of methanol.[4]
Methanol is toxic if ingested, inhaled, or absorbed through the skin.[4][5] Its toxicity is primarily
due to its metabolism in the body to formaldehyde and then to formic acid. The accumulation of
formic acid leads to metabolic acidosis and can cause severe damage to the optic nerve,
potentially resulting in blindness.[4][5] Central nervous system depression is another significant
effect of methanol exposure.[4][5]
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GHS Classification and Hazard Statements

While a specific, comprehensive GHS classification for 2,4-Dibromothiazole-5-methanol is
not consistently available across all suppliers, a conservative classification can be inferred from
the hazards of its components. The following table summarizes the likely hazard classifications
and statements.

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity, Oral 4
[3]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye 1 H318: Causes serious eye

Irritation

damage.[1][3]

- o H370: Causes damage to
Specific Target Organ Toxicity 1 (Eyes, Central Nervous ]
) organs (optic nerve, central
(Single Exposure) System)

nervous system).[5]

H335: May cause respiratory
irritation.[1][3]

Specific Target Organ Toxicity ]
) 3 (Respiratory System)
(Single Exposure)

Hazard Pictograms:

Signal Word:Danger[1][2]

Exposure Control and Personal Protection: A Multi-
Layered Defense

Given the significant hazards, a robust exposure control plan is essential when working with
2,4-Dibromothiazole-5-methanol. The following diagram illustrates the hierarchy of controls,
from most to least effective.
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Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
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Caption: Hierarchy of Controls for Safe Handling.

Engineering Controls: Your First Line of Defense

All work with 2,4-Dibromothiazole-5-methanol, including weighing and preparing solutions,
should be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.
[6] The fume hood provides a physical barrier and ventilation to capture any airborne
contaminants.

Personal Protective Equipment (PPE): The Essential
Barrier

The following PPE is mandatory when handling 2,4-Dibromothiazole-5-methanol.:

+ Eye Protection: Chemical safety goggles are required. A face shield should be worn in
situations with a higher risk of splashing.[2]
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e Hand Protection: Nitrile or neoprene gloves should be worn. Given that no specific
breakthrough time data is available, it is prudent to double-glove and change gloves

immediately if contamination is suspected.[2]

» Skin and Body Protection: A lab coat should be worn and buttoned. For larger quantities or
tasks with a higher risk of spills, a chemically resistant apron is recommended.[3]

» Respiratory Protection: If working outside of a fume hood is unavoidable (a situation that
should be strictly limited and subject to a risk assessment), a NIOSH-approved respirator

with an organic vapor cartridge is necessary.[3]

Emergency Procedures: Preparedness is Key

Accidents can happen, and a clear, well-rehearsed emergency plan is crucial. The following
flowchart outlines the immediate steps to take in case of exposure.

Immediate Actions

Exposure Event .
Rinse mouth.

Do NOT induce vomiting.
Seek immediate medical attention.
Rinse eyes with water for 15 min.
Seek immediate medical attention.

Remove contaminated clothing.
Wash skin with soap and water for 15 min.

Inhalation _»| Move to fresh air.
Seek medical attention.

Click to download full resolution via product page

Skin Contact —»

Caption: Immediate First Aid for Exposure.
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First-Aid Measures in Detalil

 Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Handling and Storage: Maintaining Chemical
Integrity and Safety

Proper handling and storage are paramount to preventing accidents and ensuring the longevity
of the compound.

Safe Handling Practices

e Avoid the formation of dust and aerosols.[2]
e Use non-sparking tools.
e Wash hands thoroughly after handling.[1][2]

e Do not eat, drink, or smoke in the laboratory.[6]

Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6] Keep away from
incompatible materials such as strong oxidizing agents.
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Spill and Disposal Procedures: Responsible

Management
Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate
PPE, cover the spill with an inert absorbent material such as sand or vermiculite.[6] Collect the
material into a suitable container for disposal.

Waste Disposal

Dispose of waste in accordance with local, state, and federal regulations. This material should
be treated as hazardous waste. Do not dispose of it down the drain.[2]

Reactivity and Stability

2,4-Dibromothiazole-5-methanol is stable under recommended storage conditions. However,
it may be incompatible with strong oxidizing agents. The thiazole ring is generally resistant to
electrophilic attack due to the deactivating effect of the nitrogen atom, but the bromine atoms
can participate in various cross-coupling reactions.[7][8][9][10] Hazardous decomposition
products may include carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen bromide
gas.

Toxicological Information: A Deeper Look

While specific toxicological studies on 2,4-Dibromothiazole-5-methanol are limited, the
primary concerns are acute toxicity from the methanol component and irritation from the
brominated thiazole.

o Acute Effects: As previously mentioned, ingestion, inhalation, or skin absorption can lead to
methanol poisoning, with symptoms that may be delayed.[4] Skin and eye contact will likely
cause immediate irritation or burns.[1][3]

o Chronic Effects: There is no specific data on the chronic effects of 2,4-Dibromothiazole-5-
methanol. However, repeated exposure to methanol can cause damage to the nervous
system and liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b071169#2-4-dibromothiazole-5-methanol-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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